N-[(3,5-dimethyl-4-isoxazolyl)methyl]-N-methyl-2-(2-thienyl)-1,3-thiazole-4-carboxamide
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Description
N-[(3,5-dimethyl-4-isoxazolyl)methyl]-N-methyl-2-(2-thienyl)-1,3-thiazole-4-carboxamide is a useful research compound. Its molecular formula is C15H15N3O2S2 and its molecular weight is 333.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 333.06056908 g/mol and the complexity rating of the compound is 412. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Catalyst Synthesis
N-(4,6-Dimethylpyrimidin-2-yl)-5-phenylisoxazole-3-carboxamide, a related compound, has been utilized in the synthesis of bimetallic boron-containing heterogeneous catalysts. These catalysts, such as Pd–Ni(Co)–B–L, show high activity for the Suzuki reaction in aqueous media, aiding in the development of methods for synthesizing heterobiaryls containing furyl and thienyl rings (Bumagin et al., 2019).
Insecticidal Activity
A study on 3-(arylthiomethyl)isoxazole-4,5-dicarboxamides, which are structurally similar, revealed their potential for insecticidal activity. These compounds were synthesized and evaluated, with a subset showing notable effectiveness against certain insects (Yu et al., 2009).
Molecular Structure Analysis
The structural analysis of 2,6-dimethyl-N-(5-methyl-3-isoxazolyl)benzamide, a compound with a similar structure, provides insights into the molecular configurations of such compounds. This analysis reveals how different atomic groups within the molecule interact and maintain stability, which is valuable in understanding the properties of related compounds (Rodier et al., 1993).
DNA Interaction Studies
Related compounds like 5-(3-methyl-1-triazeno)imidazole-4-carboxamide (MTIC) have been studied for their interaction with DNA. Such studies provide a foundational understanding of how these compounds can modify DNA, which is crucial for applications in fields like genetics and pharmacology (Mizuno & Decker, 1976).
Antiviral Research
Compounds similar to the one have been synthesized and tested for antiviral activity. For example, thiazole C-nucleosides have been evaluated for their effectiveness against various viruses, shedding light on the potential antiviral applications of related compounds (Srivastava et al., 1977).
Properties
IUPAC Name |
N-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]-N-methyl-2-thiophen-2-yl-1,3-thiazole-4-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15N3O2S2/c1-9-11(10(2)20-17-9)7-18(3)15(19)12-8-22-14(16-12)13-5-4-6-21-13/h4-6,8H,7H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QURRQOPANFIUPV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NO1)C)CN(C)C(=O)C2=CSC(=N2)C3=CC=CS3 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15N3O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
333.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.